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Introduction and Core Identification

Mordant Orange 14 is a synthetic organic compound belonging to the anthraquinone class of
dyes.[1] Unlike the more commonly cited Mordant Orange 1, which is an azo dye, Mordant
Orange 14 is structurally a nitrated derivative of alizarin, the historic red colorant originally
derived from the madder plant root.[1][2] Its correct chemical identity is 1,2-Dihydroxy-3-nitro-
9,10-anthracenedione, and it is also known commercially and historically as Alizarin Orange or
3-Nitroalizarin.[3][4]

This guide provides a comprehensive technical overview of the physicochemical properties,
synthesis, mechanisms, and applications of Mordant Orange 14, designed for professionals in
research and chemical development. The molecule's utility is rooted in two key structural
features: the 1,2-dihydroxy functional groups, which enable chelation with metal ions, and the
nitro-substituted anthraquinone chromophore, which dictates its color and indicator properties.
[1] Its primary applications are as a mordant dye for textiles, where it forms insoluble, colored
complexes with metal salts impregnated on the fiber, and as a specialized acid-base indicator.

[3]5]

Chemical Structure and Physicochemical Properties

The foundational structure of Mordant Orange 14 is the anthraquinone core. The key functional
groups that determine its chemical behavior are the two hydroxyl (-OH) groups at the C1 and
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C2 positions and a nitro (-NOz) group at the C3 position. The adjacent hydroxyl groups create a

catechol-like arrangement, which is a powerful bidentate ligand for metal ion chelation.

Table 1: Core Physical and Chemical Identifiers for Mordant Orange 14

Property Value Source(s)
1,2-Dihydroxy-3-nitro-9,10-

IUPAC Name . [1]
anthracenedione
3-Nitroalizarin, Alizarin Orange,

Synonyms [31[5]
C.l. 58015

CAS Number 568-93-4 [3]
Mordant Orange 14 (C.I.

Colour Index [3]
58015)

Molecular Formula C14H7NOs [11[3]

Molecular Weight 285.21 g/mol [11[3]
Orange needles or plates

Appearance [31[5]

(crystallized from acetic acid)

Decomposition Point

~244 °C (sublimes with patrtial

decomposition)

[3]

| Elemental Composition| C: 58.96%, H: 2.47%, N: 4.91%, O: 33.66% |[3] |

Solubility Profile and Indicator Behavior

The solubility and solution color of Mordant Orange 14 are highly dependent on the chemical

environment, a direct consequence of its molecular structure. This behavior is fundamental to

its application as both a dye and a chemical indicator.[1]

 In Organic Solvents: It is soluble, typically producing a yellow solution.[3]

e In Concentrated Sulfuric Acid: It dissolves to form an orange-colored solution.[3]

¢ In Dilute Aqueous Alkali: It is soluble and deprotonates to form a purple-red solution.[1][3]
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e In Water: It is generally reported as insoluble, particularly in neutral water, which contrasts
with its solubility in alkaline solutions.

This differential solubility and color profile make it a useful acid-base indicator. However, the
reported pH transition ranges vary based on the solvent system, a critical detail for
experimental design.

Table 2: pH Indicator Properties of Mordant Orange 14

Color Change (with
Solvent System pH Range . . Source(s)
increasing pH)

. Golden Orange —
Aqueous Solution 2.0-4.0 [31[5]
Flat Yellow

| Saturated Alcohol Solution | 5.0 — 6.5 | Yellow — Purplish Red |[3][5] |

The causality for this difference lies in the solvent's effect on the pKa of the phenolic hydroxyl
groups. The deprotonation of these groups, which is responsible for the color change, occurs at
different pH values in water versus alcohol.

Mechanism of Action: Metal lon Chelation

The function of Mordant Orange 14 as a "mordant” dye is entirely dependent on its ability to act
as a chelating agent. A mordant is a substance (typically a metal salt) that is applied to a
substrate, like a textile fiber, to bind the dye.[1] The dye then forms a coordination complex with
the mordant, creating an insoluble pigment that is firmly fixed to the fiber.

The key to this mechanism is the spatial arrangement of the oxygen atoms on the Mordant
Orange 14 molecule. The hydroxyl group at C1 and the carbonyl group at C9 work in concert to
form a stable six-membered ring with a metal ion. A second, five-membered ring is formed with
the two adjacent hydroxyl groups at C1 and C2. This multidentate chelation results in a highly
stable metal-dye complex. With aluminum (AIR*), it typically forms an orange complex, while
with iron (Fe3*), it produces red to violet shades.[3][5][6]

Figure 1: Chelation of Mordant Orange 14 with an Aluminum ion.
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Synthesis Pathway

Mordant Orange 14 is produced via the nitration of alizarin (1,2-dihydroxyanthraquinone). A
documented laboratory-scale synthesis involves the reaction of 3-bromoalizarin with nitric acid
in an acetic acid solvent, demonstrating a direct electrophilic substitution pathway.[3] Industrial
preparations typically involve the direct nitration of alizarin in the presence of a catalyst or
dehydrating agent like sulfuric acid.

Experimental Protocols

The following protocols are provided as self-validating systems for the practical application of
Mordant Orange 14 in a laboratory setting.

Protocol 1: Preparation of a pH Indicator Solution

This protocol describes the preparation of a working indicator solution for titrations and
qualitative pH assessments in non-aqueous or mixed-solvent systems.

Objective: To prepare a saturated alcoholic solution of Mordant Orange 14.
Materials:

¢ Mordant Orange 14 (C.I. 58015) powder

o Ethanol (95% or absolute)

e Magnetic stirrer and stir bar

o Beaker or Erlenmeyer flask

o Filter paper and funnel

Methodology:

e Place 100 mL of ethanol into a beaker equipped with a magnetic stir bar.

» While stirring, add small aliquots of Mordant Orange 14 powder until no more solid dissolves
and a small amount of excess powder remains at the bottom. This ensures the solution is
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saturated.

o Continue stirring for 30 minutes to ensure maximum dissolution.
e Turn off the stirrer and allow the excess solid to settle.

o Carefully decant or filter the supernatant (the clear, saturated solution) into a clean, labeled
storage bottle.

» Validation: Test the indicator by adding a few drops to known acidic (pH < 5) and alkaline (pH
> 7) solutions. A distinct color change from yellow to purplish-red should be observed,
confirming its activity.[3][5]

Protocol 2: Conceptual Workflow for Mordant Dyeing of
Wool

This protocol outlines the essential steps for using Mordant Orange 14 to dye protein fibers like
wool, demonstrating the interplay between the mordant and the dye.

Objective: To dye wool fibers with Mordant Orange 14 using an aluminum mordant.
Materials:

e Wool yarn or fabric

e Potassium aluminum sulfate (Alum)

o Cream of tartar (Potassium bitartrate, optional, as a pH buffer and brightening agent)
e Mordant Orange 14

o Stainless steel or enamel dye pot

e Heat source

Workflow:
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Figure 2: Step-by-step workflow for dyeing wool.

Methodology:

¢ Scouring: The wool fiber is first washed thoroughly with a pH-neutral soap to remove any oils
or dirt. This ensures even mordant uptake.

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b1598492?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1598492?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

e Pre-Mordanting: The clean wool is simmered gently in a bath containing dissolved alum
(typically 10-15% of the fiber weight). This step impregnates the fibers with aluminum ions.

» Dye Bath Preparation: In a separate pot, Mordant Orange 14 is dissolved in hot water.

e Dyeing: The mordanted, damp wool is introduced into the dye bath. The bath is heated and
held at a gentle simmer (e.g., 80-90°C) for approximately one hour, allowing the dye to
penetrate the fibers and chelate with the aluminum ions.

e Cooling and Rinsing: The pot is allowed to cool slowly. The dyed fiber is then removed,
rinsed thoroughly to remove any unfixed dye, and dried. The result is a stable, orange-
colored fiber.[5]

Conclusion

Mordant Orange 14 (3-Nitroalizarin, C.l. 58015) is a specialized anthraquinone dye whose
properties are dictated by its nitro-substituted, 1,2-dihydroxyanthraquinone structure. Its ability
to form stable chelation complexes with metal ions is the cornerstone of its application as a
mordant dye, while the pH-dependent protonation of its hydroxyl groups enables its use as an
acid-base indicator with distinct transition ranges in agueous and alcoholic media. A clear
understanding of these structure-function relationships is essential for its effective application in
research and industrial processes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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